Cas no 84-36-6 (Syrosingopine)
Conclusion: SYROSINGOPINE (Su 3118) is an oral effective dual inhibitor of lactate transporter mct1/mct4, which can reduce glycolysis and induce synthetic lethality of cancer cells in combination with metformin SYROSINGOPINE shows antihypertensive activity by depleting norepinephrine
Syrosingopine structure
Syrosingopine Properties
Names and Identifiers
-
- Yohimban-16-carboxylicacid, 18-[[4-[(ethoxycarbonyl)oxy]-3,5-dimethoxybenzoyl]oxy]-11,17-dimethoxy-,methyl ester, (3b,16b,17a,18b,20a)-
- Syrosingopine
- methyl (1R,15S,17R,18R,19S,20S)-17-(4-ethoxycarbonyloxy-3,5-dimethoxybenzoyl)oxy-6,18-dimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- Elufinesin
- Etropres
- Isotense
- Menatensina
- Neoreserpan
- Novoserpina
- Syringopine
- Syrosingopin
- Vegaserpina
- (3β,16β,17α,18β,20α)-18-[[4-[(Ethoxycarbonyl)oxy]-3,5-dimethoxybenzoyl]oxy]-11,17-dimethoxy-yohimban-16-carboxylic acid methyl ester
- Methyl reserpate ester of syringic acid ethyl carbonate
- Londomin
- Methyl carbethoxysyringoyl reserpate
- NSC 77030
- Raunova
- Seniramin
- Singoserp
- Siringina
- Su 3118
- Syringic acid ethyl carbonate ester with methyl reserpate
- 3β,20α-Yohimban-16β-carboxylic acid, 18β-hydroxy-11,17α-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester) (8CI)
- Reserpic acid, methyl ester, ester with syringic acid, ethyl carbonate (6CI)
- Carbethoxysyringoyl methylreserpate
- Methyl (1S,2R,3R,4aS,13bR,14aS)-3-[[4-[(ethoxycarbonyl)oxy]-3,5-dimethoxybenzoyl]oxy]-2,11-dimethoxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2′,3′:3,4]pyrido[1,2-b]isoquinoline-1-carboxylate
- SML 1908
- NSC77030
- Siriserpin
- Reserpic acid, methyl ester, ester with 4-hydroxy-3,5-dimethoxybenzoic acid ethyl carbonate
- SYROSINGOPINE [MART.]
- BDBM50606665
- Siringone
- SCHEMBL219705
- BRD-K14200658-001-02-6
- UNII-PPG46JF0EG
- NCGC00179590-04
- SYROSINGOPINE [MI]
- BSPBio_000348
- NCGC00016336-01
- G12066
- Reserpic acid, ester with 4-hydroxy-3,5-dimethoxybenzoic acid ethyl carbonate
- Methyl 18beta-(4-(ethoxycarbonyloxy)-3,5-dimethoxybenzoyloxy)-11,17alpha-dimethoxy-3beta,20alpha-yohimban-16beta-carboxylat
- SU-3118
- Syrosingopine (>90%)
- methyl (3beta,16beta,17alpha,18beta,20alpha)-18-({[4-{[(ethyloxy)carbonyl]oxy}-3,5-bis(methyloxy)phenyl]carbonyl}oxy)-11,17-bis(methyloxy)yohimban-16-carboxylate
- NSC-77030
- Yohimban-16-carboxylic acid, 18-((4-((ethoxycabonyl)oxy)-3,5-dimethoxybenzoyl)oxy)-11,17-dimethoxy-, methyl ester, (3beta,16beta,17alpha,18beta,20alpha)-
- MFCD00017411
- Seringina
- 3.beta., 18.beta.-hydroxy-11,17.alpha.-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester)
- Tox21_110379
- Sirosingopina
- syrosingopine
- 3.beta., 18.beta.-hydroxy-11,17.alpha.-dimethoxy-, methyl ester, ester with 4-hydroxy-3,5-dimethoxybenzoic acid ethyl carbonate
- CAS-84-36-6
- NS00038492
- Methyl 18beta-hydroxy-11,17alpha-dimethoxy-3beta,20alpha-yohimban-16beta-carboxylate 4-hydroxy
- Siringal
- SMR001233230
- 84-36-6
- Methyl 18.beta.-hydroxy-11,17.alpha.-dimethoxy-3.beta.,20.alpha.-yohimban-16.beta.-carboxylate 4-hydroxy
- Methyl reserpate,5-dimethoxybenzoic acid ester
- Benzoic acid,5-dimethoxy-, ethyl carbonate, ester with methyl reserpate
- AS-16863
- Sirosingopina [INN-Spanish]
- Syrosingopine [INN:BAN:JAN:NF]
- CHEBI:32175
- Methyl 18-O-(4-ethoxycarbonyloxy-3,5-dimethoxybenzyoyl)reserpat
- Revelox-wirkstoff
- 18-O-(3,5-Dimethoxy-4-ethoxycarbonyloxybenzoyl)eserpsaeuremethylester
- WLN: T F6 D5 C666 EM ON&&TTTJ HO1 SOVR CO1 EO1 DOVO2& TO1 UVO1
- PPG46JF0EG
- Benzoic acid, 4-hydroxy-3,5-dimethoxy-, ethyl carbonate, ester with methyl reserpate
- CHEMBL1399124
- Syrosingopinum
- 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester)
- 3beta,20alpha-Yohimban-16beta-carboxylic acid, 18beta-hydroxy-11,17alpha-dimethoxy-, methyl ester, 4-hydroxy-3,5-dimethoxybenzoate (ester) ethyl carbonate (ester) (8CI)
- AKOS037643554
- HMS2096B10
- CCG-208497
- Q27164011
- ZCDNRPPFBQDQHR-SSYATKPKSA-N
- SU 3118
- Prestwick_457
- DTXCID703629
- Ipores
- Siringina (TN)
- YOHIMBAN-16-CARBOXYLIC ACID, 18-((4-((ETHOXYCARBONYL)OXY)-3,5-DIMETHOXYBENZOYL)OXY)-11,17-DIMETHOXY-, METHYL ESTER, (3.BETA.,16.BETA.,17.ALPHA.,18.BETA.,20.ALPHA.)-
- BPBio1_000384
- EINECS 201-527-0
- Nichiserpine-S
- MLS002153876
- s9907
- HF-41T
- CS-0032125
- Siroshuten
- SR-01000838851
- Yohimban-16-carboxylic acid,5-dimethoxybenzoyl]oxy]-11,17-dimethoxy-, methyl ester, (3.beta.,16.beta.,17.alpha.,18.beta.,20.alpha.)-
- Syrosingopine (Su-3118)
- Zentos
- Prestwick3_000564
- Syrosingopine (JAN/INN)
- SR-01000838851-3
- HY-N4115
- SYROSINGOPINE [INN]
- DTXSID9023629
- D01659
- Serpagon
- NCGC00179590-02
- Syrosingopinum [INN-Latin]
- SYROSINGOPINE [WHO-DD]
- SYROSINGOPINE [JAN]
- HMS2234L13
- +Expand
-
- MFCD00017411
- ZCDNRPPFBQDQHR-SSYATKPKSA-N
- 1S/C35H42N2O11/c1-7-46-35(40)48-31-26(42-3)12-18(13-27(31)43-4)33(38)47-28-14-19-17-37-11-10-22-21-9-8-20(41-2)15-24(21)36-30(22)25(37)16-23(19)29(32(28)44-5)34(39)45-6/h8-9,12-13,15,19,23,25,28-29,32,36H,7,10-11,14,16-17H2,1-6H3/t19-,23+,25-,28-,29+,32+/m1/s1
- C([C@@H]1[C@@H](OC)[C@H](OC(C2C=C(OC)C(OC(=O)OCC)=C(OC)C=2)=O)C[C@H]2[C@@H]1C[C@H]1N(C2)CCC2C3C=CC(OC)=CC=3NC1=2)(=O)OC
Computed Properties
- 666.27886g/mol
- 0
- 4.6
- 1
- 12
- 13
- 666.27886g/mol
- 666.27886g/mol
- 144Ų
- 48
- 1130
- 0
- 6
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- 4.63570
- 144.08000
- 1.5300 (estimate)
- 686.09°C (rough estimate)
- 177 ºC
- 0.0±2.8 mmHg at 25°C
- 434.6±32.9 °C
- Insuluble (3.1E-4 g/L) (25 ºC),
- Powder
- 1.35±0.1 g/cm3 (20 ºC 760 Torr),
Syrosingopine Price
Syrosingopine Suppliers
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Syrosingopine Related Literature
-
Guo-Jin Cao Nanoscale, 2016,8, 19769-19778
-
Xue-Zhi Song,Qiao-Feng Su,Shao-Jie Li,Si-Hang Liu,Nan Zhang,Yu-Lan Meng,Xi Chen,Zhenquan Tan New J. Chem., 2019,43, 16096-16102
-
Jinxin Liu,Xing Zhang,Haifeng Zhang,Lei Zheng,Chen Huang,Haibo Wu,Rongwu Wang,Xiangyu Jin RSC Adv., 2017,7, 43879-43887
-
Brian J. Kraft,Jeffrey M. Zaleski New J. Chem., 2001,25, 1281-1289
-
Justin M. Bradley,Andrew J. Thomson,Ross Inglis,Euan K. Brechin,Stergios Piligkos Dalton Trans., 2010,39, 9904-9911
-
Debasis Samanta,R. Murali Sankar,S. N. Jaisankar,Md. Sayem Alam Chem. Commun., 2011,47, 11975-11977
-
Xiaochun Mu,Yang Li Polym. Chem., 2021,12, 6291-6299
-
Chunxia Li,Jun Lin Nanoscale, 2011,3, 2589-2595
-
Manuel Jesús Chan-Bacab,Luis Manuel Peña-Rodríguez Nat. Prod. Rep., 2001,18, 674-688
84-36-6 (Syrosingopine) Related Products
- 131-01-1(Deserpidine)
- 50-55-5(Reserpine)
- 482-85-9(Yohimban-16-carboxylicacid, 11,17-dimethoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (16b,17a,18b,20a)-)
- 84759-11-5(Reserpine-d9)
- 57-22-7(Vincristine)
- 1617-90-9(Vincamine)
- 143-67-9(Methyl (9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(13S,15R,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate;sulfuric acid)
- 2468-21-5(Catharanthine hcl)
- 2068-78-2(Vincristine sulfate)
- 146-48-5(yohimbine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:84-36-6)Syrosingopine
99%/99%
100mg/200mg
299.0/721.0